Cas no 26037-60-5 (1,4-Naphthalenedione,2-(methylthio)-)
26037-60-5 structure
Product Name:1,4-Naphthalenedione,2-(methylthio)-
CAS No:26037-60-5
MF:C11H8O2S
MW:204.245021820068
CID:263631
PubChem ID:96324
Update Time:2025-04-19
1,4-Naphthalenedione,2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione,2-(methylthio)-
- 2-methylthio-1,4-naphthoquinone
- 2-Methylmercapto-1,4-naphthochinon
- SCHEMBL357220
- CHEMBL2335531
- 2-methylsulfanylnaphthalene-1, 4-dione
- 1,4-Naphthalenedione, 2-(methylthio)-
- 2-methylsulfanylnaphthalene-1,4-dione
- CU38B5F52J
- 26037-60-5
- 1,4-Naphthoquinone, 2-(methylthio)-
- 2-(Methylthio)-1,4-naphthalenedione
- NSC-67209
- 2-(Methylsulfanyl)naphthoquinone #
- NCIOpen2_003036
- GGFFBRRZAKLGFX-UHFFFAOYSA-N
- NSC67209
- DTXSID60876662
- BDBM50430489
- NSC 67209
- 1, 2-(methylthio)-
-
- Inchi: 1S/C11H8O2S/c1-14-10-6-9(12)7-4-2-3-5-8(7)11(10)13/h2-6H,1H3
- InChI Key: GGFFBRRZAKLGFX-UHFFFAOYSA-N
- SMILES: S(C)C1=CC(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 204.02500
- Monoisotopic Mass: 204.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 349.5°Cat760mmHg
- Flash Point: 157.3°C
- Refractive Index: 1.641
- PSA: 59.44000
- LogP: 2.31250
1,4-Naphthalenedione,2-(methylthio)- Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
26037-60-5 (1,4-Naphthalenedione,2-(methylthio)-) Related Products
- 103049-97-4(1,4-Naphthalenedione,2,3-bis(octylthio)-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent